Cas no 2172036-13-2 (2-(2-methoxyethyl)-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride)

• Product Name: 2-(2-methoxyethyl)-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride
• CAS No: 2172036-13-2
• MF: C₉H₁₀FN₃O₃S
• MW: 259.257403850555
• CID: 5974209
• PubChem ID: 165869516
• Update Time: 2025-06-14

2-(2-methoxyethyl)-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethyl)-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride
• 2172036-13-2
• EN300-1582259
• 2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride

• Inchi： 1S/C9H10FN3O3S/c1-16-5-3-7-12-8-6(2-4-11-8)9(13-7)17(10,14)15/h2,4H,3,5H2,1H3,(H,11,12,13)
• InChI Key： QAXHFBWFKFUQMB-UHFFFAOYSA-N
• SMILES： S(C1=C2C=CNC2=NC(CCOC)=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 259.04269053g/mol
• Monoisotopic Mass: 259.04269053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.3Ų

Additional information on 2-(2-methoxyethyl)-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride

Comprehensive Overview of 2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride (CAS No. 2172036-13-2)

The compound 2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride (CAS No. 2172036-13-2) is a highly specialized sulfonyl fluoride derivative with significant potential in medicinal chemistry and biochemical research. Its unique structure, featuring a pyrrolo[2,3-d]pyrimidine core and a reactive sulfonyl fluoride group, makes it a valuable intermediate for targeted covalent inhibition studies. This compound has garnered attention due to its ability to selectively modify proteins and enzymes, a property increasingly exploited in drug discovery and chemical biology.

Recent advancements in covalent drug discovery have highlighted the importance of sulfonyl fluorides as warheads for irreversible inhibitors. The 2-(2-methoxyethyl) side chain in this compound enhances its solubility and pharmacokinetic properties, addressing a common challenge in small-molecule drug development. Researchers are particularly interested in its potential applications for targeting kinases and other disease-relevant proteins, aligning with the growing demand for precision therapeutics in oncology and autoimmune disorders.

The synthetic versatility of 2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride allows for diverse modifications, making it a promising scaffold for fragment-based drug design. Its CAS No. 2172036-13-2 serves as a critical identifier in chemical databases, facilitating patent searches and regulatory documentation. As the pharmaceutical industry shifts toward covalent inhibitors (evidenced by FDA-approved drugs like sotorasib), this compound's relevance continues to grow in structure-activity relationship (SAR) studies.

From a biochemical perspective, the pyrrolo[2,3-d]pyrimidine moiety mimics purine bases, enabling interactions with ATP-binding sites in enzymes. This characteristic has spurred investigations into its use for allosteric modulation and proteome profiling. Notably, its stability under physiological conditions distinguishes it from other electrophilic groups, reducing off-target effects—a key consideration in modern toxicology assessments.

In material science applications, this compound's sulfonyl fluoride group demonstrates utility in click chemistry reactions, particularly in bioconjugation strategies for antibody-drug conjugates (ADCs) and diagnostic probes. The integration of methoxyethyl functionality improves cell membrane permeability, a feature frequently searched by researchers optimizing blood-brain barrier penetration in CNS drug candidates.

Quality control protocols for CAS No. 2172036-13-2 emphasize HPLC purity verification and NMR spectral characterization, reflecting industry standards for research-grade chemicals. Storage recommendations typically suggest anhydrous conditions at -20°C to preserve the reactivity of the sulfonyl fluoride group, a detail crucial for experimental reproducibility in academic and industrial labs alike.

Emerging trends in AI-assisted molecular docking have identified this scaffold as a candidate for virtual screening libraries, given its balanced lipophilicity (LogP) and hydrogen-bonding capacity. Such computational approaches align with the pharmaceutical industry's push toward digital chemistry platforms, reducing development timelines for novel therapeutics.

Environmental and handling considerations for this compound follow standard laboratory safety protocols, with particular attention to moisture-sensitive characteristics inherent to sulfonyl fluorides. Its non-pyrophoric nature and moderate stability make it preferable to more hazardous electrophilic reagents in synthetic workflows.

The patent landscape surrounding 2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride reveals applications in kinase inhibitor patents, particularly for JAK/STAT pathway modulation. This connects to current therapeutic hotspots in inflammation and immuno-oncology, where researchers actively seek covalent inhibitors with improved selectivity profiles.

Analytical challenges in quantifying this compound involve LC-MS method development, especially for in vitro metabolism studies. Recent publications highlight its detectable fragmentation patterns using high-resolution mass spectrometry, aiding metabolite identification in preclinical studies—an area of growing importance in ADME prediction algorithms.

Supply chain aspects for CAS No. 2172036-13-2 reflect the compound's niche application status, typically available through custom synthesis rather than bulk catalog offerings. This underscores its role as a high-value research chemical rather than a commodity substance, with pricing structures reflecting multistep synthetic routes.

Future research directions may explore this scaffold's potential in PROTAC (Proteolysis Targeting Chimera) development, leveraging its dual functionality for E3 ligase recruitment. Such applications would capitalize on both the pyrrolopyrimidine's binding properties and the sulfonyl fluoride's covalent engagement capability.